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Compound of Interest

Compound Name: Ophiopogonin B

Cat. No.: B600621

An In-depth Technical Guide to Ophiopogonin B

For researchers, scientists, and professionals engaged in drug development, a comprehensive
understanding of promising natural compounds is paramount. Ophiopogonin B, a steroidal
saponin primarily isolated from the tubers of Ophiopogon japonicus, has garnered significant
interest for its diverse pharmacological activities. This technical guide provides a detailed
overview of the chemical structure of Ophiopogonin B, its physicochemical properties, a
representative experimental protocol for its isolation, and an illustration of its structural
relationships.

Chemical Structure and Properties

Ophiopogonin B is a complex steroidal saponin.[1] Its structure is characterized by a
spirostane-type aglycone, ruscogenin, linked to a disaccharide moiety. Specifically, it is
identified as ruscogenin 1-O-a-L-rhamnopyranosyl-(1 — 2)-B-D-fucopyranoside.[2] This linkage
to the C1 hydroxyl group of the aglycone is a noteworthy feature.[2]

The molecular formula of Ophiopogonin B is C3aHe2012[1][3][4][5][€], and its molecular weight
is 722.91 g/mol .[3][5][6] The compound is typically a powder in its physical form.[3][4]

For ease of reference, the key physicochemical properties of Ophiopogonin B are
summarized in the table below.
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Property Value Source
Molecular Formula C39H62012 [L1[31[41[5]16]
Molecular Weight 722.91 g/mol [31[5][6]
CAS Number 38971-41-4 [3][4]

(2S,3R,4R,5R,6S)-2-
[(2R,3R,4S,5R,6R)-4,5-
dihydroxy-2-
[(1S,2S,4S,5R,6R,7S,8R,9S,1
2S,13R,14R,16R)-16-hydroxy-

IUPAC Name 5'7,9,13-tetramethylspiro[5- [718]
oxapentacyclo[10.8.0.02,°.04,8,
013,28)icos-18-ene-6,2'-
oxane]-14-ylloxy-6-
methyloxan-3-ylJoxy-6-

methyloxane-3,4,5-triol

Prosapogenin D3, OJV-III, (-)-
Synonyms , _ [11[41[6]1[7]
Ophiopogonin B

Physical Description Powder [31[4]

Purity 95%~99% [4]

- Soluble in DMSO, Pyridine,
Solubility [3][8]
Methanol, Ethanol

Experimental Protocols

The isolation and purification of Ophiopogonin B are critical for its study and potential
therapeutic application. The following is a representative experimental protocol for its extraction
from Ophiopogon japonicus.

Protocol: Isolation of Ophiopogonin B from Ophiopogon japonicus

o Extraction: The dried and powdered tubers of Ophiopogon japonicus are extracted with
methanol at room temperature. The extraction process is repeated multiple times to ensure a
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comprehensive recovery of the saponins.

Concentration: The combined methanolic extracts are concentrated under reduced pressure
to yield a crude extract.

Solvent Partitioning: The crude extract is suspended in water and then partitioned
successively with different organic solvents of increasing polarity, such as petroleum ether,
chloroform, and n-butanol. The saponins, including Ophiopogonin B, will be enriched in the
n-butanol fraction.

Column Chromatography: The n-butanol fraction is subjected to column chromatography on
a silica gel column. The column is eluted with a gradient of chloroform and methanol.

Further Purification: Fractions containing Ophiopogonin B, as identified by thin-layer
chromatography (TLC), are pooled and further purified by repeated column chromatography
on silica gel or by using other techniques like preparative high-performance liquid
chromatography (HPLC).

Characterization: The purified Ophiopogonin B is identified and its structure confirmed
using spectroscopic methods such as Mass Spectrometry (MS) and Nuclear Magnetic
Resonance (NMR) spectroscopy.[4]

Structural Relationships

The chemical structure of Ophiopogonin B is fundamentally based on its aglycone,
ruscogenin. The following diagram illustrates this hierarchical relationship.
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Structural relationship of Ophiopogonin B.
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Signaling Pathways and Biological Activity

Ophiopogonin B has demonstrated significant potential as a therapeutic agent, particularly in
oncology. It is a prospective inhibitor of the PI3K/Akt signaling pathway.[3] Research has shown
that Ophiopogonin B can induce apoptosis, mitotic catastrophe, and autophagy in cancer
cells.[3][4] The diagram below illustrates a simplified workflow of its proposed mechanism of
action in cancer cells.
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Proposed mechanism of action of Ophiopogonin B.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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